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Introduction
CGS 19755, also known as Selfotel, is a potent and selective competitive antagonist of the N-

methyl-D-aspartate (NMDA) receptor.[1][2][3] It has been extensively studied in rodent models

for its neuroprotective, anticonvulsant, and anxiolytic properties.[3][4] CGS 19755 competitively

blocks the glutamate binding site on the NMDA receptor, thereby inhibiting the excessive

neuronal excitation and calcium influx associated with excitotoxicity.[5] This mechanism of

action makes it a valuable research tool for investigating the role of the NMDA receptor in

various physiological and pathological processes.

These application notes provide a comprehensive overview of the recommended dosages,

experimental protocols, and key considerations for the use of CGS 19755 in rodent models.
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The following tables summarize the effective doses of CGS 19755 observed in various rodent

models. Dosages are primarily administered via intraperitoneal (i.p.) or intravenous (i.v.) routes,

as oral administration has been reported to be largely ineffective.[3][4]

Table 1: Neuroprotective Doses of CGS 19755 in Rodent Models of Ischemia

Animal
Model

Species
Route of
Administrat
ion

Dosage
Regimen

Key
Findings

Reference(s
)

Global

Ischemia
Gerbil i.p.

10 and 30

mg/kg

(multiple

injections)

Significant

reduction in

hippocampal

damage.[6]

[6]

Focal

Ischemia

(MCAO)

Rat i.v.

10 mg/kg

bolus

followed by 5

mg/kg/h

infusion for 4

hours

Significantly

reduced

cortical infarct

volume.[5]

[5]

Focal

Ischemia

(MCAO)

Rat i.v. 40 mg/kg

Reduced

cortical

edema.[5]

[5]

Permanent

Unilateral

MCA

Coagulation

Mouse i.p.

10 mg/kg at 5

min, 6 h, and

18 h post-

occlusion

Prevented

50% of the

increase in

an ischemic

brain lesion

marker.[6]

[6]

Table 2: Anticonvulsant and Behavioral Doses of CGS 19755 in Rodent Models
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Experiment
al Model

Species
Route of
Administrat
ion

Effective
Dose (ED50
or Minimum
Effective
Dose)

Effect
Reference(s
)

NMDA-

induced

Convulsions

Mouse (CF1) i.p. ~2 mg/kg

Blocked

convulsions.

[4]

[4]

Sound-

induced

Seizures

Mouse

(DBA/2)
i.p. ~2 mg/kg

Blocked wild

running.[4]
[4]

Maximal

Electroshock
Mouse i.p. 2.0 mg/kg

Inhibited

convulsions.

[2]

[2]

Maximal

Electroshock
Rat i.p. 3.8 mg/kg

Inhibited

convulsions.

[2]

[2]

Anxiety

(Conflict Test)
Rat i.p.

1.73 mg/kg

(minimum

effective

dose)

Increased

conflict

responding.

[4]

[4]

Motor

Coordination

(Rotorod)

Rat i.p.
6.2 mg/kg

(ED50)

Impaired

performance.

[4]

[4]

Anesthetic

Potentiation
Mouse i.p.

Up to 50

mg/kg

Increased

duration of

loss of

righting reflex

induced by

ethanol and

pentobarbital.
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Experimental Protocols
Protocol 1: Neuroprotection in a Rat Model of Focal
Ischemia (Middle Cerebral Artery Occlusion - MCAO)
1. Animal Model:

Male Wistar or Sprague-Dawley rats (250-300g).

2. CGS 19755 Preparation:

Dissolve CGS 19755 in sterile saline (0.9% NaCl) to the desired concentration. Ensure

complete dissolution. Prepare fresh on the day of the experiment.

3. Surgical Procedure (MCAO):

Anesthetize the rat using an appropriate anesthetic (e.g., isoflurane).

Perform a middle cerebral artery occlusion (MCAO) using the intraluminal filament method or

by direct coagulation.

4. CGS 19755 Administration (Intravenous):

Immediately following the occlusion, administer a 10 mg/kg bolus of CGS 19755

intravenously via the tail vein.[5]

Immediately after the bolus, begin a continuous intravenous infusion of 5 mg/kg/h for 4

hours.[5]

5. Post-operative Care and Assessment:

Monitor the animal's vital signs throughout the procedure and recovery.

After the desired reperfusion period (e.g., 24 hours), euthanize the animal.

Harvest the brain and assess the infarct volume using methods such as 2,3,5-

triphenyltetrazolium chloride (TTC) staining.
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Protocol 2: Anticonvulsant Activity in a Mouse Model
(Maximal Electroshock - MES)
1. Animal Model:

Male CF1 mice (20-25g).

2. CGS 19755 Preparation:

Dissolve CGS 19755 in sterile saline (0.9% NaCl).

3. CGS 19755 Administration (Intraperitoneal):

Administer CGS 19755 via intraperitoneal injection at doses ranging from 1 to 5 mg/kg.

The optimal time for testing after administration is approximately 30 minutes.[2]

4. Maximal Electroshock Test:

Deliver a brief electrical stimulus via corneal or ear clip electrodes (e.g., 50 mA for 0.2

seconds).

Observe the mouse for the presence or absence of a tonic hindlimb extension, which

indicates a seizure.

The dose that protects 50% of the animals from the tonic hindlimb extension is the ED50.

Signaling Pathways and Experimental Workflows
NMDA Receptor Signaling Pathway and CGS 19755
Inhibition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry.
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